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Introduction

This technical guide serves as a comprehensive resource for researchers, scientists, and
professionals in drug development on the physical properties of phenyl-substituted
bromoalkanes. Direct experimental data for "(2-bromo-1-cyclopentylethyl)benzene" is not
readily available in the public domain, suggesting it may be a novel or sparsely studied
compound. However, extensive data exists for structurally similar and commercially available
compounds, with "(2-bromoethyl)benzene” being a prominent example. This guide will focus on
the properties and experimental characterization of "(2-bromoethyl)benzene" as a
representative compound of this class, providing a framework for the potential characterization
of novel analogues like "(2-bromo-1-cyclopentylethyl)benzene".

Physicochemical Data Summary

The following table summarizes the key physical properties of "(2-bromoethyl)benzene”, a
structurally related and well-characterized compound. These values serve as a baseline for
estimating the properties of more complex derivatives.
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Property Value Source
Molecular Formula CsHoBr [1112]
Molecular Weight 185.06 g/mol [1][2]
Appearance .Cleiar colorless to pale yellow (2]
liquid
Melting Point -56 °C [11121[3]
Boiling Point 220-221 °C (at 760 mmHg) [1][2]
Density 1.355 g/mL at 25 °C [1112]

Refractive Index (n20/D)

1.556

[1](2]

Flash Point

89°C/192.2 °F

[4]

Water Solubility

Insoluble (0.039 g/L)

[1]021[4]

Vapor Pressure

21 hPa @ 94 °C

[4]

Vapor Density

6.4

[4]

Stability

Stable under normal
conditions. Incompatible with

strong oxidizing agents.

[1]2]

Storage Temperature

2-8°C

[1](2]

Experimental Protocols

The determination of the physical properties listed above involves standardized experimental

procedures. Below are detailed methodologies for key experiments.

Determination of Boiling Point

The boiling point of a liquid is the temperature at which its vapor pressure equals the external

pressure.

o Apparatus: A distillation apparatus consisting of a round-bottom flask, a heating mantle, a

condenser, a thermometer, and a receiving flask.
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e Procedure:

The liquid sample is placed in the round-bottom flask with a few boiling chips to ensure
smooth boiling.

The flask is heated gently using the heating mantle.

The temperature is monitored with a thermometer placed such that the top of the bulb is
level with the side arm of the distillation head.

The temperature at which the liquid boils and the vapor condenses into the condenser is
recorded as the boiling point. The atmospheric pressure should also be recorded, as
boiling point is pressure-dependent. For more accurate determinations, especially for
small sample sizes, a micro-boiling point apparatus can be used.

Determination of Density

Density is the mass per unit volume of a substance.

e Apparatus: A pycnometer (a small glass flask with a precise volume), an analytical balance.

e Procedure:

[¢]

The empty pycnometer is weighed accurately.

It is then filled with the sample liquid, ensuring no air bubbles are trapped. The stopper is
inserted, and any excess liquid is carefully wiped off.

The filled pycnometer is weighed again.
The temperature of the liquid is recorded.

The density is calculated by dividing the mass of the liquid (mass of filled pycnometer -
mass of empty pycnometer) by the volume of the pycnometer.

Determination of Refractive Index
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The refractive index is a dimensionless number that describes how fast light travels through the
material.

e Apparatus: A refractometer (e.g., an Abbé refractometer).

e Procedure:

[¢]

A few drops of the liquid sample are placed on the prism of the refractometer.

o

The prism is closed, and the light source is switched on.

[e]

The user looks through the eyepiece and adjusts the controls until the boundary line
between the light and dark regions is sharp and centered in the crosshairs.

[e]

The refractive index is read from the scale. The temperature is controlled and noted, as
the refractive index is temperature-dependent.

Logical Workflow for Compound Characterization

The characterization of a new or unstudied chemical entity like "(2-bromo-1-
cyclopentylethyl)benzene" follows a logical progression of experiments to determine its
structure and purity before assessing its physical and chemical properties.
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Fig. 1: General workflow for the synthesis and characterization of a chemical compound.

This workflow diagram illustrates the logical steps from synthesis to the determination of key
physical properties. Initially, the target compound is synthesized and then purified. Following
purification, a suite of spectroscopic methods including NMR, Mass Spectrometry, and IR
spectroscopy are employed to confirm the chemical structure. Once the structure is verified, the
purity of the compound is assessed using chromatographic techniques like GC or HPLC. Only
after confirming the structure and purity are the fundamental physical properties such as boiling
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point, melting point, density, refractive index, and solubility experimentally determined. This
systematic approach ensures the accuracy and reliability of the measured physical data.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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